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This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers and scientists working on mitigating hydrogen-induced
cracking (HIC) in high-strength pipeline steels.

Troubleshooting Guides

This section addresses specific issues that may arise during HIC-related experiments.
Issue 1: Inconsistent or non-reproducible HIC test results.

e Question: We are observing significant scatter in our HIC test results (CLR, CTR, CSR
values) even when using specimens from the same steel plate. What could be the cause?

e Answer: Inconsistent HIC test results can stem from several factors. Firstly, variations in the
steel's microstructure, even within the same plate, can influence susceptibility to HIC.[1]
Secondly, ensure strict adherence to the sample preparation protocol, as surface conditions
are critical for consistent results.[2] Finally, environmental parameters within the test solution,
such as pH and H2S concentration, must be carefully controlled throughout the 96-hour test
duration specified in NACE TM0284, as fluctuations can alter the severity of the test
environment.[3][4][5]

Issue 2: Difficulty in controlling the test environment.
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e Question: We are finding it challenging to maintain a stable pH in our H2S-saturated test
solution as per NACE TM0284. What are some best practices for environmental control?

» Answer: Maintaining a stable pH in the test solution is crucial for reproducible HIC testing.[4]
The NACE TM0284 standard outlines the use of specific buffered solutions (Solution A or B)
to help stabilize the pH.[5][6] It is recommended to use a solution volume to specimen
surface area ratio of at least 3 mL/cm? to minimize changes in the solution chemistry due to
corrosion reactions.[7] Automated pH control systems can also be employed to overcome
the difficulty of frequent manual adjustments.[4] Regular monitoring and adjustment of the
H2S gas flow rate are also necessary to ensure continuous saturation of the test solution.

Issue 3: Challenges in post-test crack analysis and interpretation.

e Question: After sectioning and polishing our HIC test specimens, we are having trouble
clearly identifying and measuring the cracks. What are the recommended metallographic

techniques?

o Answer: Proper metallographic preparation is essential for accurate crack detection and
measurement.[8][9][10] The standard procedure involves sectioning the specimen, followed
by grinding with successively finer abrasive papers (e.g., up to 1200 grit) and then polishing
to a mirror finish, often using a diamond paste.[10][11] Etching the polished surface with a
suitable reagent, such as Nital (a solution of nitric acid in ethanol), helps to reveal the
microstructure and makes the cracks more visible under an optical or scanning electron
microscope.[11] Ensure that the sectioning process does not introduce new cracks or alter
the existing ones; using a low-speed diamond saw with coolant is recommended.[10][12]

Frequently Asked Questions (FAQs)

This section provides answers to common questions related to HIC in high-strength pipeline

steels.
e What is the fundamental mechanism of Hydrogen-Induced Cracking (HIC)?

o HIC is a form of hydrogen embrittlement that occurs in steels exposed to wet hydrogen
sulfide (H2S) environments, often termed "sour service".[13] The process begins with the
corrosion of the steel surface, which produces atomic hydrogen (H).[14] These hydrogen
atoms diffuse into the steel and accumulate at internal defects such as non-metallic
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inclusions and regions of susceptible microstructure.[15] Inside these voids, the hydrogen
atoms combine to form molecular hydrogen (H2), leading to a significant build-up of
internal pressure.[14] This pressure can initiate cracks, which then propagate and link up,
often in a stepwise manner, reducing the load-bearing capacity of the steel.[16]

» What are the key microstructural features that influence HIC resistance?

o The microstructure of the steel plays a critical role in its susceptibility to HIC. Harder
microstructural constituents like martensite and bainite are generally more prone to HIC
than softer phases like ferrite.[17] A uniform microstructure of fine-grained ferrite is
desirable for good HIC resistance. The presence of large, elongated manganese sulfide
(MnS) inclusions is particularly detrimental as they act as preferential sites for hydrogen
accumulation and crack initiation. Therefore, "clean steels" with very low sulfur content are
often specified for sour service applications.[18]

e What is the NACE TM0284 standard and why is it important?

o The NACE TM0284 standard, titled "Evaluation of Pipeline and Pressure Vessel Steels for
Resistance to Hydrogen-Induced Cracking," is a widely accepted test method for
assessing the HIC susceptibility of steels.[1][16] It provides a standardized procedure for
exposing unstressed steel specimens to an H2S-saturated environment for 96 hours.[3][5]
After exposure, the specimens are sectioned, and the extent of cracking is quantified by
calculating the Crack Length Ratio (CLR), Crack Thickness Ratio (CTR), and Crack
Sensitivity Ratio (CSR).[5][6] This standard allows for consistent evaluation and
comparison of HIC resistance among different steels and from different laboratories.[1]

e How is the hydrogen content in steel measured, and what is the "critical hydrogen
concentration"?

o Several techniques are used to measure the hydrogen content in steel, including thermal
desorption spectroscopy (TDS), which involves heating a sample in a vacuum and
measuring the evolved hydrogen with a mass spectrometer.[19] Another common method
is the electrochemical hydrogen permeation test, which measures the rate at which
hydrogen diffuses through a steel membrane.[20][21] The "critical hydrogen
concentration” is the threshold level of diffusible hydrogen above which a significant
degradation in the steel's mechanical properties, such as a reduction in tensile strength, is
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observed.[19] This value is not constant and depends on the steel's microstructure and
strength.[19]

o What are the primary strategies for mitigating HIC in pipeline steels?

o Mitigating HIC involves a multi-faceted approach focused on materials selection,
manufacturing processes, and operational controls. The primary strategies include:

» Using "clean" steels: This involves minimizing the sulfur content to reduce the number
and size of manganese sulfide inclusions.[18]

= Controlling the microstructure: Heat treatment and thermomechanical controlled
processing (TMCP) are used to produce a fine-grained, homogeneous microstructure,
typically with a ferrite-pearlite or acicular ferrite structure, which is more resistant to HIC.

» Alloying additions: Adding elements like copper (Cu) and nickel (Ni) can improve HIC
resistance.

» Inhibiting corrosion: In service, corrosion inhibitors can be used to reduce the corrosion
rate and, consequently, the amount of hydrogen generated on the steel surface.

= Controlling environmental conditions: Where possible, controlling the pH and reducing
the H2S partial pressure in the service environment can lower the risk of HIC.[13]

Data Presentation

Table 1: Typical HIC Acceptance Criteria (as per NACE TM0284) for API 5L Grades

Parameter Acceptance Criteria
Crack Length Ratio (CLR) <15%

Crack Thickness Ratio (CTR) < 5%

Crack Sensitivity Ratio (CSR) <2%

Note: These are common industry requirements for HIC-resistant steels; specific project
requirements may vary.[18]
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Table 2: Influence of Microstructure on HIC Susceptibility

Microstructure General HIC Susceptibility = Key Characteristics

Soft, ductile phase. Fine,

Ferrite Low , , o
equiaxed grains are beneficial.
. Lamellar structure of ferrite
Pearlite Moderate ]
and cementite.
o ) Harder and more brittle than
Bainite High ]
ferrite.
Hard, brittle, and highly
Martensite Very High susceptible to hydrogen
embrittlement.[17]
Fine, interlocking ferrite plates
Acicular Ferrite Low that can impede crack

propagation.

Experimental Protocols

1. NACE TM0284 Hydrogen-Induced Cracking Test
» Objective: To evaluate the resistance of pipeline and pressure vessel steels to HIC.
e Methodology:

o Specimen Preparation: Machine three unstressed test specimens, typically 100 mm in
length, 20 mm in width, and with a thickness equal to the full thickness of the material (up
to 30 mm).[3] The surfaces should be ground to a uniform finish.

o Test Solution: Prepare either Solution A (acidified brine: 5.0% NaCl and 0.5% glacial acetic
acid in distilled water) or Solution B (synthetic seawater).[5][6]

o Test Setup: Place the specimens in a sealed glass vessel containing the test solution at a
ratio of at least 3 mL of solution per cm? of specimen surface area.[7]
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o H2S Saturation: Continuously bubble H2S gas through the solution for the entire test
duration to maintain saturation.

o Test Duration and Temperature: Maintain the test at a temperature of 25 + 3°C for a
duration of 96 hours.[5][6]

o Evaluation: After 96 hours, remove the specimens, clean them, and section them at three
locations along their length.

o Metallographic Analysis: Grind, polish, and etch the cross-sections of each section.

o Crack Measurement: Examine each cross-section under a microscope at 100x
magnification. Measure the length and thickness of any HIC cracks.

o Calculation: Calculate the Crack Length Ratio (CLR), Crack Thickness Ratio (CTR), and
Crack Sensitivity Ratio (CSR) for each of the nine cross-sections. Report the average of
the three sections for each specimen.

2. Electrochemical Hydrogen Permeation Test (Devanathan-Stachurski Method)

o Objective: To measure the effective hydrogen diffusivity and subsurface hydrogen
concentration in a steel sample.

» Methodology:

o Cell Setup: Use a two-compartment electrochemical cell (Devanathan-Stachurski cell) with
the steel membrane specimen separating the two chambers.[20]

o Charging Side: Fill one compartment (the charging side) with an appropriate electrolyte
(e.g., an acidic solution). Hydrogen is generated on this side of the membrane, typically by
applying a cathodic current.

o Detection Side: Fill the other compartment (the detection side) with an alkaline solution
(e.g., 0.1 M NaOH).[20] Apply an anodic potential to this side of the membrane to oxidize
any hydrogen that permeates through it. The background current should be allowed to
decay to a low, stable value before starting the test.
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o Permeation Measurement: Start the hydrogen charging on the charging side. On the
detection side, record the anodic current as a function of time. The current will increase as
hydrogen begins to permeate through the membrane and will eventually reach a steady

State.

o Data Analysis: The resulting permeation transient (a plot of current vs. time) is analyzed to
determine the effective diffusion coefficient (D_eff) from the rise time and the steady-state
permeation current, which is related to the subsurface hydrogen concentration (Co).

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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